Cas no 1888755-46-1 (5-(oxan-2-yl)-1,3-thiazol-2-amine)

• Product Name: 5-(oxan-2-yl)-1,3-thiazol-2-amine
• CAS No: 1888755-46-1
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 4627074
• PubChem ID: 115016737
• Update Time: 2025-07-02

5-(oxan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-2-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C8H12N2OS/c9-8-10-5-7(12-8)6-3-1-2-4-11-6/h5-6H,1-4H2,(H2,9,10)
• InChI Key： JDMNCRZZDDUUSY-UHFFFAOYSA-N
• SMILES： S1C(C2OCCCC2)=CN=C1N

Additional information on 5-(oxan-2-yl)-1,3-thiazol-2-amine

Introduction to 5-(oxan-2-yl)-1,3-thiazol-2-amine (CAS No. 1888755-46-1) and Its Emerging Applications in Chemical Biology

5-(oxan-2-yl)-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1888755-46-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives family, which is well-documented for its broad spectrum of pharmacological effects. The presence of an oxane ring in its molecular structure introduces a notable level of stability and flexibility, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular framework of 5-(oxan-2-yl)-1,3-thiazol-2-amine consists of a thiazole core substituted with an oxan ring at the 5-position and an amine group at the 2-position. This specific arrangement not only contributes to its distinct chemical reactivity but also opens up avenues for diverse interactions with biological targets. The thiazole ring is known for its ability to engage in hydrogen bonding and metal coordination, while the oxan ring enhances solubility and metabolic stability. These characteristics make the compound particularly interesting for designing molecules that can interact with biological systems in a targeted manner.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even as precursors to more complex pharmacophores. The amine group in 5-(oxan-2-yl)-1,3-thiazol-2-amine further expands its utility, as amines are frequently involved in the formation of hydrogen bonds and can serve as docking sites for enzymes and receptors. This dual functionality positions the compound as a versatile scaffold for medicinal chemistry innovation.

One of the most compelling aspects of 5-(oxan-2-yl)-1,3-thiazol-2-amine is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes by binding to their active sites, thereby modulating biological processes. Such findings are particularly exciting given the increasing demand for targeted therapies that can address complex diseases more effectively than traditional treatments.

The structural features of 5-(oxan-2-yl)-1,3-thiazol-2-amine also make it an attractive candidate for further chemical modification. By incorporating additional functional groups or altering the substitution patterns on the thiazole and oxane rings, chemists can fine-tune its properties to enhance bioavailability, selectivity, or potency. This flexibility is crucial in drug development, where optimizing a molecule's pharmacokinetic profile is often as important as discovering its initial biological activity. The oxan ring, in particular, provides a scaffold that can be easily modified while maintaining overall structural integrity.

Advances in computational chemistry have further accelerated the exploration of 5-(oxan-2-yl)-1,3-thiazol-2-amine's potential applications. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level, providing insights that guide experimental design. These simulations have already revealed promising leads for drug candidates derived from related thiazole derivatives. By integrating experimental data with computational predictions, scientists can more efficiently identify molecules with high therapeutic potential.

The synthesis of 5-(oxan-2-yl)-1,3-thiazol-2-amine presents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes not only facilitates research but also contributes to the broader availability of this compound for industrial applications. Recent methodologies have focused on improving yields and reducing environmental impact through greener chemistry principles. Such advancements are essential for ensuring sustainable production practices in pharmaceutical manufacturing.

As research into 5-(oxan-2-yl)-1,3-thiazol-2-amine progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships leverage complementary expertise to accelerate the translation of laboratory findings into clinical applications. The compound's unique properties make it a valuable asset in drug discovery pipelines aimed at addressing unmet medical needs across various therapeutic areas.

In conclusion,5-(oxan-2-yl)-1,3-thiazol-2-amineseems poised to play a significant role in future advancements within chemical biology and medicinal chemistry.* Its structural versatility, combined with preliminary evidence of biological activity, underscores its importance as a research tool and potential therapeutic agent.* Ongoing studies continue to uncover new possibilities, reinforcing the need for continued investigation into this intriguing compound.* As our understanding deepens, so too will our ability to harness its potential for improving human health.*